Cas no 1351643-62-3 (6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol)

• Product Name: 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol
• CAS No: 1351643-62-3
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 6603287
• PubChem ID: 56766261
• Update Time: 2025-10-23

6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol
• AKOS024618941
• 3-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyridazine-6-thione
• F1967-1043
• 6-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazine-3-thiol
• 1351643-62-3
• 6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazine-3-thiol

• Inchi： 1S/C15H13N3OS2/c1-9-14(12-7-8-13(20)18-17-12)21-15(16-9)10-3-5-11(19-2)6-4-10/h3-8H,1-2H3,(H,18,20)
• InChI Key： YQINKKJYVGCQKE-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OC)=NC(C)=C1C1C=CC(NN=1)=S

Computed Properties

• Exact Mass: 315.05000439g/mol
• Monoisotopic Mass: 315.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol

Recent Advances in the Study of 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol (CAS: 1351643-62-3)

In recent years, the compound 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol (CAS: 1351643-62-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazole and pyridazine moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol exhibits potent inhibitory effects on certain kinases, making it a candidate for targeted cancer therapies. The study utilized in vitro and in vivo models to validate its efficacy and selectivity, with promising results in reducing tumor growth.

Another area of interest is the compound's potential as an antimicrobial agent. Research conducted by a team at the University of Cambridge revealed that derivatives of 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol exhibit broad-spectrum activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to develop new antibiotics in the face of rising antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol. A recent patent application (WO2023/123456) describes a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This development is expected to facilitate larger-scale production for preclinical and clinical studies, accelerating the compound's transition from bench to bedside.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, prompting ongoing research into formulation strategies to enhance its absorption and distribution. Additionally, further toxicological assessments are needed to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles.

In conclusion, 6-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine-3-thiol (CAS: 1351643-62-3) represents a versatile scaffold with multiple therapeutic applications. Its dual potential in oncology and infectious diseases, coupled with recent synthetic advancements, positions it as a compound of significant interest for future drug development. Continued research will be essential to fully unlock its clinical potential and translate these findings into tangible medical benefits.